Cas no 2228145-67-1 (O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine)

• Product Name: O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine
• CAS No: 2228145-67-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5853112
• PubChem ID: 165611406
• Update Time: 2025-08-04

O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine
• 2228145-67-1
• O-{1-[5-(methoxymethyl)furan-2-yl]ethyl}hydroxylamine
• EN300-1748702

• Inchi： 1S/C8H13NO3/c1-6(12-9)8-4-3-7(11-8)5-10-2/h3-4,6H,5,9H2,1-2H3
• InChI Key： CSSJZSOGUNISTG-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C)ON

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine

Comprehensive Overview of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine (CAS No. 2228145-67-1)

O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine (CAS No. 2228145-67-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, often referred to in abbreviated forms such as methoxymethyl furan hydroxylamine, belongs to the class of hydroxylamine derivatives, which are known for their versatility in chemical synthesis and pharmaceutical research.

The molecular structure of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine features a furan ring substituted with a methoxymethyl group and an ethylhydroxylamine moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds. Researchers have explored its use in the synthesis of bioactive molecules, where the furan-hydroxylamine backbone plays a crucial role in modulating biological activity.

One of the key areas of interest for O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine is its potential application in medicinal chemistry. The compound's ability to act as a building block for more complex structures has made it a subject of study in drug discovery programs. For instance, derivatives of this compound have been investigated for their potential as enzyme inhibitors or receptor modulators, addressing current research trends in targeting metabolic and inflammatory pathways.

In addition to pharmaceutical applications, O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine has found utility in materials science. The furan ring, known for its electron-rich nature, contributes to the compound's potential use in conductive polymers or as a precursor for advanced materials. This aligns with the growing demand for sustainable and high-performance materials in industries such as electronics and renewable energy.

The synthesis of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine typically involves multi-step organic reactions, starting from commercially available furan derivatives. Recent advancements in green chemistry have also explored eco-friendly routes for its production, addressing the increasing focus on sustainable chemical processes. Researchers are particularly interested in optimizing yields and reducing environmental impact, which are common concerns in modern synthetic chemistry.

From a commercial perspective, the demand for O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine has been steadily increasing, particularly from research institutions and pharmaceutical companies engaged in novel drug development. The compound's CAS number (2228145-67-1) serves as a unique identifier in chemical databases and procurement systems, facilitating its traceability in global supply chains.

Quality control and characterization of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine are critical aspects of its handling. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its purity and structural integrity. These quality assurance measures are essential for researchers who require high-purity compounds for their investigations.

The stability and storage conditions of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine are important considerations for users. While the compound is generally stable under recommended storage conditions, proper handling procedures should be followed to maintain its quality over time. This includes protection from moisture and extreme temperatures, which are standard precautions for many organic compounds.

Looking ahead, the scientific community continues to explore new applications for O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine. Its unique structural features make it a promising candidate for further research in areas such as catalysis, where furan-based compounds have shown interesting properties. Additionally, the growing interest in bio-based chemicals has positioned furan derivatives as important targets for sustainable chemistry initiatives.

For researchers and industry professionals seeking information about O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine, it's important to consult reliable sources and safety data sheets. The compound's specific properties and handling requirements should be thoroughly understood before use in any application. As with all chemical substances, proper risk assessment and laboratory safety protocols must be observed when working with this material.

The future of O-{1-5-(methoxymethyl)furan-2-ylethyl}hydroxylamine research appears promising, with ongoing studies exploring its full potential across multiple disciplines. As scientific understanding of furan chemistry continues to advance, this compound and its derivatives are likely to play increasingly important roles in both academic research and industrial applications.